Cas no 124555-54-0 (4-(2,5-dimethoxyphenyl)butanal)

• Product Name: 4-(2,5-dimethoxyphenyl)butanal
• CAS No: 124555-54-0
• MF: C₁₂H₁₆O₃
• MW: 208.253643989563
• CID: 6132977
• PubChem ID: 23256781
• Update Time: 2025-10-28

4-(2,5-dimethoxyphenyl)butanal Chemical and Physical Properties

Names and Identifiers

• 4-(2,5-dimethoxyphenyl)butanal
• 124555-54-0
• EN300-1850897

• Inchi： 1S/C12H16O3/c1-14-11-6-7-12(15-2)10(9-11)5-3-4-8-13/h6-9H,3-5H2,1-2H3
• InChI Key： VDYHPPDUDWRCTD-UHFFFAOYSA-N
• SMILES： O(C)C1C=CC(=CC=1CCCC=O)OC

Computed Properties

• Exact Mass: 208.109944368g/mol
• Monoisotopic Mass: 208.109944368g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 6
• Complexity: 182
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 35.5Ų

Additional information on 4-(2,5-dimethoxyphenyl)butanal

Research Briefing on 4-(2,5-dimethoxyphenyl)butanal (CAS: 124555-54-0) in Chemical Biology and Pharmaceutical Applications

4-(2,5-dimethoxyphenyl)butanal (CAS: 124555-54-0) has recently emerged as a compound of significant interest in chemical biology and pharmaceutical research. This aromatic aldehyde derivative, characterized by its 2,5-dimethoxyphenyl substituent, has demonstrated versatile applications in medicinal chemistry and drug discovery. Recent studies have focused on its potential as a key intermediate in the synthesis of bioactive molecules, particularly in the development of central nervous system (CNS) targeted therapeutics.

The compound's structural features, including the electron-rich aromatic system and flexible butanal chain, make it particularly suitable for molecular interactions with various biological targets. Current research has explored its role as a precursor in the synthesis of novel psychoactive substances (NPS) and potential therapeutic agents for neurological disorders. The methoxy groups at positions 2 and 5 of the phenyl ring appear to be crucial for its biological activity, influencing both receptor binding affinity and metabolic stability.

Recent synthetic approaches to 4-(2,5-dimethoxyphenyl)butanal have focused on optimizing yield and purity while minimizing environmental impact. A 2023 study published in the Journal of Medicinal Chemistry reported an improved catalytic hydrogenation method for its production, achieving >95% yield with excellent enantioselectivity when starting from 2,5-dimethoxycinnamaldehyde. This advancement has significant implications for large-scale pharmaceutical production.

In pharmacological investigations, derivatives of 4-(2,5-dimethoxyphenyl)butanal have shown promising activity at serotonin receptors, particularly the 5-HT_2A subtype. This receptor subtype is implicated in various neurological conditions and is a target for antidepressant and antipsychotic medications. Structure-activity relationship (SAR) studies have revealed that modifications to the butanal chain length and terminal functional groups can dramatically alter receptor binding profiles and therapeutic potential.

Metabolic studies of 4-(2,5-dimethoxyphenyl)butanal have identified cytochrome P450 enzymes, particularly CYP2D6, as primarily responsible for its biotransformation. This information is crucial for drug development, as it helps predict potential drug-drug interactions and guides structural modifications to improve metabolic stability. Recent in vitro studies using human liver microsomes have characterized the major metabolites and their pharmacological activities.

The compound has also found applications in chemical biology as a fluorescent probe for studying protein-ligand interactions. The electron-rich aromatic system provides intrinsic fluorescence properties that can be exploited for biophysical studies. A 2024 publication in ACS Chemical Biology demonstrated its utility in monitoring conformational changes in G protein-coupled receptors (GPCRs) through fluorescence resonance energy transfer (FRET) techniques.

From a safety perspective, recent toxicological evaluations have established preliminary safety profiles for 4-(2,5-dimethoxyphenyl)butanal and its derivatives. While the parent compound shows relatively low acute toxicity in animal models, certain structural modifications have been associated with increased risk of hepatotoxicity, highlighting the importance of careful structural optimization in drug development programs.

Looking forward, research on 4-(2,5-dimethoxyphenyl)butanal is moving toward the development of more selective and potent analogs with improved pharmacokinetic properties. Computational chemistry approaches, including molecular docking and quantitative structure-activity relationship (QSAR) modeling, are being increasingly employed to guide synthetic efforts. The compound's versatility as a chemical building block continues to make it a valuable tool in both academic and industrial research settings.